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Compound of Interest

Compound Name: Dimethyl undecanedioate

Cat. No.: B1581578

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Dimethyl undecanedioate, offering procedural, step-by-step guidance to foster a
secure research environment. By adhering to these protocols, you can minimize risks and
ensure the integrity of your work.

Essential Safety and Personal Protective Equipment
(PPE)

While some sources suggest that personal protective equipment (PPE) may not be necessary
under normal use, a conservative approach is recommended due to the limited availability of
comprehensive toxicity data for Dimethyl undecanedioate.[1] Therefore, the following PPE
should be worn at all times when handling this chemical.

Eye and Face Protection:

o Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH
(US) standards to protect against splashes.[1]

Skin Protection:

e Gloves: Handle with chemical-impermeable gloves.[1] Nitrile gloves are a suitable option for
incidental contact with many organic chemicals.[2] Always inspect gloves for integrity before
use and wash hands thoroughly after handling.[1]
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» Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.
» Clothing: Wear appropriate protective clothing to prevent skin exposure.[3]
Respiratory Protection:

» Under normal conditions with adequate ventilation, respiratory protection is not typically
required.[3]

« If you are working in a poorly ventilated area or if you experience any respiratory irritation,
use a full-face respirator.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of Dimethyl undecanedioate is crucial for
safe handling and storage.

Property Value Source
Molecular Formula C13H2404 PubChem
Molecular Weight 244.33 g/mol PubChem
Appearance White solid Fisher Scientific[3]
Melting Point 27-32°C/80.6 - 89.6 °F Fisher Scientific[3]
Boiling Point 187 -188°C/368.6 - 370.4 °F  Fisher Scientific[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Dimethyl undecanedioate will minimize the risk of
exposure and contamination.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area.[1][3] Handling in a well-ventilated place is
crucial.[1]

e Have an eyewash station and safety shower readily accessible.
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Set up a designated area for handling the chemical, ensuring it is clean and uncluttered.

. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as outlined above: safety goggles,
chemical-resistant gloves, and a lab coat.

. Handling the Chemical:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition sources.[1]

Keep the container tightly closed when not in use.

. In Case of a Spill:

For small spills, wipe up with an absorbent material and place it in a suitable, closed
container for disposal.[1]

For larger spills, cover with sand or earth, then collect the material into a closed container for
disposal.[1]

Ensure adequate ventilation during cleanup.[1]

Avoid allowing the chemical to enter drains.[1]

. First Aid Measures:

After eye contact: Immediately rinse with plenty of water for at least 15 minutes.[3]

After skin contact: Wash off with soap and plenty of water.[1]

If inhaled: Move to fresh air. If breathing is difficult, give oxygen.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting.[1]
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 In all cases of exposure, seek medical attention if symptoms persist.

Disposal Plan

As Dimethyl undecanedioate is not classified as a hazardous waste, disposal is relatively
straightforward. However, it is essential to follow local regulations.

o Chemical Waste: Collect waste Dimethyl undecanedioate and any contaminated materials
(e.g., absorbent pads, gloves) in a suitable, closed, and properly labeled container.[1]

» Disposal Route: Dispose of the chemical waste through an approved waste disposal plant or
according to your institution's guidelines for non-hazardous chemical waste.[4][5][6] Some
non-hazardous solid chemicals may be suitable for disposal in the regular trash, but they
should be securely packaged and transferred directly to the dumpster by laboratory
personnel.[4][6]

» Empty Containers: Empty containers should be rinsed thoroughly with a suitable solvent. The
rinsate should be collected and disposed of as chemical waste. Once clean, the container
can be disposed of in the regular trash after defacing the label.[4]

Safe Handling Workflow
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Caption: A logical workflow for the safe handling of Dimethyl undecanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Dimethyl Undecanedioate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581578#personal-protective-equipment-for-
handling-dimethyl-undecanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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